Cas no 2137904-20-0 (1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)-)
![1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)- structure](https://www.kuujia.com/scimg/cas/2137904-20-0x500.png)
1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)-
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- Inchi: 1S/C10H20N2O2/c1-8(2)11-7-9(13)10(14)12-5-3-4-6-12/h8-9,11,13H,3-7H2,1-2H3
- InChI Key: XAFFSSZUEMXODM-UHFFFAOYSA-N
- SMILES: C(N1CCCC1)(=O)C(O)CNC(C)C
1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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Enamine | EN300-697867-10.0g |
2-hydroxy-3-[(propan-2-yl)amino]-1-(pyrrolidin-1-yl)propan-1-one |
2137904-20-0 | 10.0g |
$9550.0 | 2023-03-10 | ||
Enamine | EN300-697867-0.25g |
2-hydroxy-3-[(propan-2-yl)amino]-1-(pyrrolidin-1-yl)propan-1-one |
2137904-20-0 | 0.25g |
$2044.0 | 2023-03-10 | ||
Enamine | EN300-697867-5.0g |
2-hydroxy-3-[(propan-2-yl)amino]-1-(pyrrolidin-1-yl)propan-1-one |
2137904-20-0 | 5.0g |
$6441.0 | 2023-03-10 | ||
Enamine | EN300-697867-0.1g |
2-hydroxy-3-[(propan-2-yl)amino]-1-(pyrrolidin-1-yl)propan-1-one |
2137904-20-0 | 0.1g |
$1955.0 | 2023-03-10 | ||
Enamine | EN300-697867-0.05g |
2-hydroxy-3-[(propan-2-yl)amino]-1-(pyrrolidin-1-yl)propan-1-one |
2137904-20-0 | 0.05g |
$1866.0 | 2023-03-10 | ||
Enamine | EN300-697867-1.0g |
2-hydroxy-3-[(propan-2-yl)amino]-1-(pyrrolidin-1-yl)propan-1-one |
2137904-20-0 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-697867-0.5g |
2-hydroxy-3-[(propan-2-yl)amino]-1-(pyrrolidin-1-yl)propan-1-one |
2137904-20-0 | 0.5g |
$2132.0 | 2023-03-10 | ||
Enamine | EN300-697867-2.5g |
2-hydroxy-3-[(propan-2-yl)amino]-1-(pyrrolidin-1-yl)propan-1-one |
2137904-20-0 | 2.5g |
$4355.0 | 2023-03-10 |
1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)- Related Literature
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Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
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Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
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Zoubir El-Hachemi,Carlos Escudero,Francisco Acosta-Reyes,M. Teresa Casas,Virginia Altoe,Shaul Aloni,Gerard Oncins,Alessandro Sorrenti,Joaquim Crusats,J. Lourdes Campos,Josep M. Ribó J. Mater. Chem. C, 2013,1, 3337-3346
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Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
Additional information on 1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)-
Comprehensive Overview of 1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)- (CAS No. 2137904-20-0)
1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)- (CAS No. 2137904-20-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a hydroxy group, an isopropylamino moiety, and a pyrrolidinyl ring, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to interact with various biological targets.
The growing interest in CAS No. 2137904-20-0 aligns with current trends in precision medicine and targeted drug design. With the rise of AI-driven drug discovery, compounds like this are increasingly analyzed for their structure-activity relationships (SAR) to optimize therapeutic efficacy. Searches for terms such as "pyrrolidine derivatives in drug development" or "hydroxy ketone applications in pharmaceuticals" reflect the compound's relevance in modern research. Its structural flexibility makes it a candidate for modulating enzyme activity or receptor binding, which is crucial for treating complex diseases.
From a synthetic chemistry perspective, 1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)- offers versatility in organic transformations. The presence of both amino and hydroxy functional groups allows for selective modifications, enabling the creation of diverse analogs. This adaptability is particularly valuable in combinatorial chemistry, where rapid generation of compound libraries is essential for high-throughput screening. Laboratories focusing on small-molecule therapeutics often prioritize such scaffolds due to their balanced physicochemical properties and drug-likeness.
In addition to its pharmaceutical potential, this compound is also studied in material science for applications like polymer modification or catalysis. Its ability to act as a ligand or intermediate in metal-organic frameworks (MOFs) has sparked interest in sustainable chemistry circles. Queries such as "amino ketone uses in green chemistry" highlight its cross-disciplinary appeal. The compound's stability under various conditions further enhances its utility in industrial processes, aligning with the global push toward eco-friendly synthesis methods.
Quality control and analytical characterization of CAS No. 2137904-20-0 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. The demand for "high-purity specialty chemicals" underscores the importance of rigorous standardization, especially when this compound is used in preclinical studies or formulation development. Suppliers and researchers alike emphasize batch-to-batch consistency to meet regulatory requirements.
Looking ahead, the trajectory of 1-Propanone, 2-hydroxy-3-[(1-methylethyl)amino]-1-(1-pyrrolidinyl)- research is likely to expand into computational chemistry and molecular modeling. Virtual screening tools can predict its interactions with biological targets, reducing experimental costs and accelerating timelines. As interest grows in personalized therapeutics, this compound's modular design may contribute to tailored treatments for niche medical conditions. Its integration into multi-step synthetic routes further solidifies its role as a valuable asset in modern chemical innovation.
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